Cas no 2228657-94-9 (1,1-difluoro-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-amine)

• Product Name: 1,1-difluoro-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-amine
• CAS No: 2228657-94-9
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 5923063
• PubChem ID: 165633727
• Update Time: 2025-05-19

1,1-difluoro-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-amine
• 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine
• EN300-1964028
• 2228657-94-9

• Inchi： 1S/C9H10F2N4/c10-9(11)7(12)3-6-4-13-8-1-2-14-15(8)5-6/h1-2,4-5,7,9H,3,12H2
• InChI Key： APZGLXVAWINFHU-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC2=CC=NN2C=1)N)F

Computed Properties

• Exact Mass: 212.08735266g/mol
• Monoisotopic Mass: 212.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 1,1-difluoro-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-amine

1,1-Difluoro-3-{Pyrazolo[1,5-a]Pyrimidin-6-Yl}Propan-2-Amine (CAS No. 2228657-94-9): A Comprehensive Overview

1,1-Difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine (CAS No. 2228657-94-9) is a specialized fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrimidine core and difluorinated side chain, exhibits remarkable potential in drug discovery due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in kinase inhibition and metabolic pathway modulation, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

The molecular structure of 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine combines a pyrazolo[1,5-a]pyrimidine scaffold—a privileged structure in medicinal chemistry—with a 1,1-difluoropropan-2-amine moiety. This combination enhances the compound's ability to interact with biological targets while improving metabolic stability, a critical factor in modern drug design. Recent studies highlight its role as a key intermediate in synthesizing small-molecule inhibitors, particularly those targeting protein kinases involved in cell signaling pathways. The presence of fluorine atoms contributes to increased lipophilicity and membrane permeability, addressing one of the most searched challenges in drug development: improving bioavailability.

In the context of current pharmaceutical trends, CAS 2228657-94-9 aligns with three major industry demands: fluorinated drug candidates (a top search term in medicinal chemistry), heterocyclic building blocks for fragment-based drug discovery, and kinase inhibitor scaffolds. Analytical data shows the compound typically appears as a white to off-white crystalline powder with high purity (>98%), soluble in common organic solvents like DMSO and methanol—properties frequently queried by formulation scientists. Its stability under ambient conditions makes it suitable for long-term storage, an important consideration for research laboratories.

The synthetic utility of 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine extends beyond pharmaceuticals. Agrochemical researchers value its potential as a precursor for novel crop protection agents, particularly in developing fungicides with enhanced environmental profiles. This application responds to the rising global search for sustainable agrochemicals and green chemistry solutions. The compound's mechanism of action—often involving interference with essential enzymatic processes in pathogens—mirrors approaches used in human therapeutics, demonstrating the growing convergence between pharmaceutical and agrochemical research methodologies.

From a commercial perspective, CAS 2228657-94-9 has seen steady demand growth, particularly from contract research organizations (CROs) and academic institutions working on kinase inhibitor libraries—a frequently searched term in scientific procurement databases. Market analysis indicates increasing interest from Asia-Pacific regions, where drug discovery initiatives are expanding rapidly. The compound's price point and availability are common queries among purchasing managers, reflecting its transition from a specialty chemical to a more widely used research tool.

Quality control protocols for 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine typically involve HPLC-UV analysis with retention time verification, mass spectrometry for molecular weight confirmation (215.19 g/mol), and ¹H/¹⁹F NMR spectroscopy—techniques commonly searched by quality assurance specialists. Storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of personal protective equipment) follow standard laboratory chemical protocols, addressing another frequent concern among laboratory personnel searching for chemical safety information.

Emerging research directions for this compound include its potential in PET radiopharmaceuticals (a trending topic in molecular imaging) through ¹⁸F-labeling strategies, and as a building block for proteolysis targeting chimeras (PROTACs)—one of the most searched novel therapeutic modalities. These applications leverage the molecule's ability to serve as a bioisostere for natural metabolites while offering improved pharmacokinetic properties, answering the pharmaceutical industry's persistent search for drug-like molecular frameworks.

Environmental and regulatory aspects of 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine are increasingly relevant search topics. While not classified as hazardous under current GHS criteria, proper waste disposal methods and biodegradability studies remain important considerations for industrial-scale applications. The compound's environmental fate is particularly scrutinized in the context of green chemistry principles—a major focus area in contemporary chemical research and a frequent search term among environmentally conscious researchers.

In conclusion, 1,1-difluoro-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-amine (CAS No. 2228657-94-9) represents a versatile chemical entity at the intersection of multiple cutting-edge research fields. Its value as a pharmaceutical intermediate, agrochemical precursor, and research chemical continues to grow, driven by the broader scientific community's search for innovative solutions in drug discovery and crop protection. The compound's unique structural features and demonstrated utility ensure its ongoing relevance in chemical research and development.